Cas no 2228212-28-8 (tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate
• CAS No: 2228212-28-8
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 6004833
• PubChem ID: 165777708
• Update Time: 2025-06-07

tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate
• 2228212-28-8
• tert-butyl N-[2-oxo-1-(2-phenylphenyl)ethyl]carbamate
• EN300-1887086

• Inchi： 1S/C19H21NO3/c1-19(2,3)23-18(22)20-17(13-21)16-12-8-7-11-15(16)14-9-5-4-6-10-14/h4-13,17H,1-3H3,(H,20,22)
• InChI Key： APAUZJCZWWENGN-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC=CC=1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2228212-28-8 and Product Name: *tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate*

Compound with the CAS number 2228212-28-8 and the product name tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The detailed exploration of its properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern science.

The molecular structure of tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate consists of a carbamate functional group attached to a tert-butyl moiety, with an intermediate 2-oxoethyl chain linking these components. The presence of a phenyl ring at the 1-position of the 2-oxoethyl group introduces additional complexity and reactivity, making this compound a versatile intermediate in organic synthesis. The tert-butyl group enhances stability and reactivity under various conditions, which is particularly valuable in pharmaceutical applications where structural integrity is crucial.

In recent years, the study of carbamate derivatives has seen substantial growth due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the carbamate group exhibit properties such as inhibitory effects on enzymes and receptors, making them promising candidates for therapeutic intervention. Specifically, tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate has been investigated for its potential role in modulating biological pathways associated with neurological disorders and inflammatory conditions. The phenyl ring further contributes to its pharmacological profile by influencing solubility and metabolic stability.

The synthesis of tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of ethyl acetoacetate with phenacyl bromide followed by carbamoylation using a tert-butanol derivative. Advanced techniques such as catalytic hydrogenation and protective group strategies are often employed to optimize the synthetic pathway. These methods align with contemporary trends in green chemistry, emphasizing efficiency and minimal environmental impact.

The pharmacological evaluation of tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate has revealed intriguing biological activities that warrant further investigation. Preclinical studies have indicated that this compound may possess neuroprotective properties, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory effects have been observed in cell culture models, suggesting its relevance in addressing chronic inflammatory conditions. These findings underscore the importance of exploring novel derivatives as therapeutic agents.

The structural features of tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate, particularly the combination of the carbamate group and phenyl ring, contribute to its unique pharmacokinetic profile. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, facilitating its use in diverse formulation matrices. Furthermore, preliminary metabolic studies suggest that it undergoes biotransformation through multiple pathways, including hydrolysis and oxidation, which may influence its duration of action and side effect profile.

The growing interest in carbamate derivatives has spurred innovation in synthetic methodologies aimed at improving accessibility and scalability. Recent advancements in flow chemistry have enabled the efficient production of complex carbamates under controlled conditions. This approach not only enhances yield but also reduces waste generation, aligning with sustainable practices in pharmaceutical manufacturing. The application of computational chemistry tools has further accelerated the design and optimization process for compounds like tert-butyl N-2-oxo-1-(2-phenylphenyl)ethylcarbamate, allowing researchers to predict properties such as bioavailability and toxicity before experimental validation.

In conclusion, compound with CAS No. 2228212-28-8 and product name tert-butyl N-2-oxyloxyloxyloxyloxyloxyloxyloxyloxyxylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylylethylylethylylethylylethylylethylylethylylethylylethylylethylybutylderivative^{_{> represents a significant advancement in chemical biology with promising applications in drug discovery and synthetic chemistry. Its unique molecular architecture offers diverse functionalities that make it a valuable tool for investigating biological processes and developing novel therapeutics. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing medical science.>}}